Cas no 13086-92-5 (Phenol,4-[(dimethylamino)methyl]-2-(1,1-dimethylethyl)-6-methyl-)

• Product Name: Phenol,4-[(dimethylamino)methyl]-2-(1,1-dimethylethyl)-6-methyl-
• CAS No: 13086-92-5
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 180983
• PubChem ID: 231476
• Update Time: 2025-04-19

Phenol,4-[(dimethylamino)methyl]-2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(dimethylamino)methyl]-2-(1,1-dimethylethyl)-6-methyl-
• 2-tert-butyl-4-[(dimethylamino)methyl]-6-methylphenol
• 4-(dimethylaminomethyl)-2-methyl-6-tert-butyl-phenol
• (4-hydroxy-3-methyl-5-tert-butylbenzyl)-dimethylamine
• 2-t-butyl-4-(N,N-dimethylaminomethyl)-6-methylphenol
• 2-tert-butyl-4-(dimethylaminomethyl)-6-methylphenol
• 3-t-butyl-4-hydroxy-N,N,5-trimethyl-benzylamine
• 4-[(dimethylamino)methyl]-2-(1,1-dimethylethyl)-6-methylphenol
• AC1L5LRV
• AC1Q79I6
• AR-1E5480
• CTK4B6959
• N,N-dimethyl-4-(aminomethyl)-2-methyl-6-tert-butylphenol
• N,N-dimethyl-4-aminomethyl-2-methyl-6-t-butylphenol
• NSC27836
• HQWVRCWWPPWWIY-UHFFFAOYSA-N
• 13086-92-5
• (4-hydroxy-3-methyl-5-tert. butylbenzyl) dimethylamine
• SCHEMBL8940768
• DTXSID40282742
• NSC-27836

• Inchi： 1S/C14H23NO/c1-10-7-11(9-15(5)6)8-12(13(10)16)14(2,3)4/h7-8,16H,9H2,1-6H3
• InChI Key： HQWVRCWWPPWWIY-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(CN(C)C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 3.05970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes